Cas no 926276-08-6 ((3aR,6aS)-tert-Butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate)

(3aR,6aS)-tert-Butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate is a chiral bicyclic compound featuring a protected pyrrolidine core, commonly employed as an intermediate in organic synthesis and pharmaceutical research. Its rigid cyclopentane-fused pyrrolidine structure enhances stereochemical control in asymmetric reactions, making it valuable for constructing complex molecular architectures. The tert-butyloxycarbonyl (Boc) protecting group ensures stability under basic conditions while allowing selective deprotection under acidic conditions. This compound is particularly useful in peptide mimetics and bioactive molecule synthesis due to its constrained conformation, which can influence binding affinity and metabolic stability. High enantiomeric purity and well-defined stereochemistry further support its utility in medicinal chemistry and catalyst design.

(3aR,6aS)-tert-Butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate structure

926276-08-6 structure

Product Name:(3aR,6aS)-tert-Butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate

CAS No:926276-08-6

MF:C₁₂H₂₁NO₂

MW:211.30064368248

MDL:MFCD19440936

CID:844582

PubChem ID:52915337

Update Time:2025-10-21

(3aR,6aS)-tert-Butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

- (3aR,6aS)-tert-Butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
- Cyclopenta[c]pyrrole-2(1H)-carboxylic acid, hexahydro-, 1,1-dimethylethyl ester, (3aR,6aS)-rel-
- tert-butyl (3aS,6aR)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate
- (3aR,6aS)-tert-Butylhexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
- REL-(3AR,6AS)-TERT-BUTYL HEXAHYDROCYCLOPENTA[C]PYRROLE-2(1H)-CARBOXYLATE
- (3aR, 6aS)-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylic acid tert-butyl ester
- DTXSID90680613
- tert-butyl (3aR,6aS)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate
- rel-(3R*, 6S*)-Hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylic acid tert-butyl ester
- SCHEMBL8256164
- tert-Butyl (3aR,6aS)-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
- 926276-08-6
- F81221
- (3Ar,6as)-rel-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylic acid tert-butyl ester
- cis-Hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylic acid tert-butyl ester
- DB-335982
- MDL： MFCD19440936
- Inchi： 1S/C12H21NO2/c1-12(2,3)15-11(14)13-7-9-5-4-6-10(9)8-13/h9-10H,4-8H2,1-3H3/t9-,10+
- InChI Key： COUZDDDNQCVUDL-AOOOYVTPSA-N
- SMILES： O(C(C)(C)C)C(N1C[C@@H]2CCC[C@@H]2C1)=O

Computed Properties

Exact Mass: 211.157228913g/mol
Monoisotopic Mass: 211.157228913g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 29.5Å²

Experimental Properties

Density: 1.050
Boiling Point: 281℃
Flash Point: 124℃

(3aR,6aS)-tert-Butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A109007166-1g	(3aR,6aS)-tert-Butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate	926276-08-6	95%	1g	$587.52	2023-08-31
Chemenu	CM198589-1g	tert-butyl (3aR,6aS)-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate	926276-08-6	95%	1g	$***	2023-05-29
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Advanced ChemBlocks	F-4360-5G	tert-butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate	926276-08-6	96%	5G	$650	2023-09-15
Advanced ChemBlocks	F-4360-25G	tert-butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate	926276-08-6	96%	25G	$1,950	2023-09-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1613403-1g	Tert-butyl (3aR,6aS)-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate	926276-08-6	98%	1g	￥4809.00	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1613403-5g	Tert-butyl (3aR,6aS)-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate	926276-08-6	98%	5g	￥9618.00	2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1613403-25g	Tert-butyl (3aR,6aS)-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate	926276-08-6	98%	25g	￥24997.00	2024-04-25
Crysdot LLC	CD11011921-1g	(3aR,6aS)-tert-Butyl hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate	926276-08-6	95+%	1g	$668	2024-07-19